3-amino-1,3-dihydro-2H-indol-2-one hydrochloride

• IUPAC Name: 3-amino-1,3-dihydroindol-2-one;hydrochloride
• InChI: InChI=1S/C8H8N2O.ClH/c9-7-5-3-1-2-4-6(5)10-8(7)11;/h1-4,7H,9H2,(H,10,11);1H
• InChI Key: UWVYGNLXGHBQNO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C(=O)N2)N.Cl
• Molecular Formula: C8H9ClN2O
• Molecular Weight: 184.62 g/mol
• CAS RN: 117069-75-7, 43012-47-1

Description

3-Amino-1,3-dihydro-2H-indol-2-one hydrochloride is a chemical compound with the empirical formula C8H9ClN2O. It is a solid substance and is usually used for research purposes.

Molecular Structure Analysis

The molecular weight of 3-amino-1,3-dihydro-2H-indol-2-one hydrochloride is 184.62. The SMILES string representation of the molecule is O=C1NC2=CC=CC=C2C1N.[H]Cl.

Physical And Chemical Properties Analysis

3-Amino-1,3-dihydro-2H-indol-2-one hydrochloride is a solid substance. It has a molecular weight of 184.623 and a molecular formula of C8H9ClN2O.

Scientific Research Applications

Chemical Synthesis and Reactivity

• Metal Chelates as Antibacterial and Antifungal Agents : A study by Khalid, Sumrra, and Chohan (2020) focused on synthesizing metal chelates derived from isatin (5-chloroindoline-2,3-dione), a structural analog of 3-amino-1,3-dihydro-2H-indol-2-one, showing significant antibacterial and antifungal properties. The ligands, including 3-[(2-aminoethyl)imino]-5-chloro-1,3-dihydro-2H-indol-2-one, were prepared and exhibited enhanced biological activity when complexed with metals like Co(II), Ni(II), Cu(II), and Zn(II) S. Khalid, S. Sumrra, Z. Chohan, 2020.

• Domino Synthesis of Pyrazino-indoles : Palomba et al. (2018) developed a domino Michael/intramolecular nucleophilic substitution pathway for synthesizing 3,4-dihydropyrazino[1,2-a]indol-1(2H)ones, a process that includes the use of 1H-indole-2-carboxamides, highlighting the versatility of indole-derived scaffolds in chemical synthesis M. Palomba, L. Sancineto, F. Marini, C. Santi, L. Bagnoli, 2018.

Biological Activity and Drug Discovery

• Amination of 3-Hydroxy-1,5-dihydro-2H-pyrrol-2-ones : Research by Khramtsova et al. (2021) explored the amination of 3-hydroxy-1,5-dihydro-2H-pyrrol-2-ones, aiming to replace the 3-oxy fragment with a 3-amino one. This modification is crucial for the biological effect of these compounds, demonstrating the importance of amino substitution in enhancing biological activity E. E. Khramtsova, E. A. Lystsova, Evgeniya V. Khokhlova, M. Dmitriev, A. N. Maslivets, 2021.

Antimicrobial Properties

• Synthesis of Ethoxyphthalimide Derivatives : A study by Thadhaney et al. (2010) reported the synthesis of spiro[indole-3,5'-[1,3]thiazolo[4,5-c]isoxazol]-2(1H)-ones derived from 3-(pyridin-2-ylimino)-1,3-dihydro-2H-indol-2-one, highlighting their antimicrobial activity. These findings underscore the potential of indole derivatives in developing new antimicrobial agents Bhawana Thadhaney, D. K. Sain, Gangotri Pemawat, G. L. Talesara, 2010.

Future Directions

As 3-amino-1,3-dihydro-2H-indol-2-one hydrochloride is used for research purposes, it is likely that future directions will involve further exploration of its properties and potential applications in various fields of study.

Mechanism of Action

Mode of Action

It is known that indole derivatives can interact with various biological targets, leading to diverse physiological effects .

Biochemical Pathways

Indole derivatives have been found to influence a variety of pathways, but the specific pathways influenced by this compound remain to be elucidated .